Cas no 1379287-06-5 (Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate)

• Product Name: Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate
• CAS No: 1379287-06-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5717430
• PubChem ID: 112692752
• Update Time: 2023-10-15

Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate Chemical and Physical Properties

Names and Identifiers

• EN300-787326
• 1379287-06-5
• METHYL3-(1-ETHYL-1H-PYRAZOL-5-YL)PROPIOLATE
• METHYL 3-(1-ETHYL-1H-PYRAZOL-5-YL)PROPIOLATE
• methyl 3-(1-ethyl-1H-pyrazol-5-yl)prop-2-ynoate
• Methyl 3-(1-ethyl-1h-pyrazol-5-yl)propiolate

• Inchi： 1S/C9H10N2O2/c1-3-11-8(6-7-10-11)4-5-9(12)13-2/h6-7H,3H2,1-2H3
• InChI Key： WTZYGLDIZWRPHC-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų